Cas no 301233-60-3 (5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 301233-60-3
• MF: C₁₅H₁₂N₂OS₂
• MW: 300.398580551147
• MDL: MFCD00422117
• CID: 1444876
• Update Time: 2025-10-28

5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-phenyl-3-(2-propenyl)-2-thioxo-
• Thieno[2,3-d]pyriMidin-4(1H)-one, 2,3-dihydro-5-phenyl-3-(2-propen-1-yl)-2-thioxo-
• 3-Allyl-2-mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• MDL： MFCD00422117
• Inchi： 1S/C15H12N2OS2/c1-2-8-17-14(18)12-11(10-6-4-3-5-7-10)9-20-13(12)16-15(17)19/h2-7,9H,1,8H2,(H,16,19)
• InChI Key： WRHGDDZSSQCHFZ-UHFFFAOYSA-N
• SMILES： C1(=S)N(CC=C)C(=O)C2C(C3=CC=CC=C3)=CSC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

Comprehensive Overview of 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 301233-60-3)

The compound 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 301233-60-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its core structure combines a thieno[2,3-d]pyrimidin-4-one scaffold with a phenyl group and an allyl substituent, making it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the presence of a reactive sulfanyl (-SH) group, which facilitates further chemical modifications.

In recent years, the demand for novel heterocyclic compounds like 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This compound's thienopyrimidine backbone is analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. Its CAS No. 301233-60-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biomaterial engineering.

One of the most discussed topics in relation to this compound is its role in kinase inhibition. Kinases are critical in cellular signaling pathways, and dysregulation is linked to diseases like cancer and autoimmune disorders. The sulfanyl and allyl functional groups in 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one offer opportunities for covalent binding to kinase active sites, a strategy gaining traction in precision medicine. This aligns with the growing interest in covalent inhibitors, a hot topic in drug discovery forums and publications.

From a synthetic chemistry perspective, the compound’s thieno[2,3-d]pyrimidin-4-one core is accessible via multicomponent reactions, a trend emphasized in green chemistry initiatives. Researchers are optimizing protocols to reduce waste and improve yields, addressing the demand for sustainable synthesis. The phenyl and allyl substituents further enhance its utility in click chemistry, enabling rapid derivatization for high-throughput screening.

Beyond pharmaceuticals, CAS No. 301233-60-3 is explored in organic electronics. The thienopyrimidine structure exhibits promising charge transport properties, relevant for OLEDs and photovoltaic devices. This dual applicability in life sciences and material sciences makes it a compelling subject for interdisciplinary research.

In summary, 5-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one represents a multifaceted compound with broad potential. Its CAS No. 301233-60-3 is a key identifier for researchers investigating kinase inhibitors, sustainable synthesis, and advanced materials. As the scientific community prioritizes molecular diversity and functional adaptability, this compound is poised to remain a focal point in innovation.